Cas no 139199-56-7 (2-Dodecanone, 1-hydroxy-)
2-Dodecanone, 1-hydroxy- structure
Product Name:2-Dodecanone, 1-hydroxy-
CAS No:139199-56-7
MF:C12H24O2
MW:200.317764282227
CID:1263612
PubChem ID:15042604
Update Time:2025-04-20
2-Dodecanone, 1-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Dodecanone, 1-hydroxy-
- 1-hydroxydodecan-2-one
- 139199-56-7
- SCHEMBL14917739
- n-dodeconol
- DTXSID90567410
-
- Inchi: 1S/C12H24O2/c1-2-3-4-5-6-7-8-9-10-12(14)11-13/h13H,2-11H2,1H3
- InChI Key: TWYQAHCTMPZAEF-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCC(CO)=O
Computed Properties
- Exact Mass: 200.17772
- Monoisotopic Mass: 200.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 10
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2-Dodecanone, 1-hydroxy- Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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